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Compound of Interest

Compound Name: 3-Methylsalicylic Acid

Cat. No.: B1673986 Get Quote

An In-depth Technical Guide to 3-Methylsalicylic Acid: Discovery, Synthesis, and Applications

Introduction
3-Methylsalicylic acid, also known by its systematic name 2-Hydroxy-3-methylbenzoic acid or

as o-cresotic acid, is an aromatic organic compound with the chemical formula C₈H₈O₃.[1][2] It

is a white, crystalline solid that serves as a significant intermediate in the chemical industry,

particularly in the synthesis of dyes and pharmaceuticals.[3][4] Structurally, it is a derivative of

salicylic acid with a methyl group substituted at the 3-position on the benzene ring.[5] This

guide provides a comprehensive overview of the history, physicochemical properties, synthesis,

and biological significance of 3-Methylsalicylic acid, tailored for researchers and

professionals in drug development and chemical synthesis.

While the precise date and discoverer of 3-Methylsalicylic acid are not as clearly documented

as for its parent compound, salicylic acid, its synthesis history is intrinsically linked to the

development of carboxylation reactions in the mid-19th century. The most prominent method

for its production, the Kolbe-Schmitt reaction, was developed and refined during this era,

enabling the synthesis of various hydroxybenzoic acids from phenols. This methodology

remains the cornerstone of industrial production for 3-Methylsalicylic acid.[3]

Physicochemical and Spectroscopic Data
3-Methylsalicylic acid is a white to slightly reddish crystalline solid.[5] It is soluble in polar

organic solvents like methanol and in basic water.[1][6] Its key properties are summarized

below for easy reference.
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Table 1: Physicochemical Properties of 3-Methylsalicylic
Acid

Property Value References

CAS Number 83-40-9 [1][2][6]

Molecular Formula C₈H₈O₃ [2][5][6]

Molecular Weight 152.15 g/mol [2][6][7]

Melting Point 163-169 °C [2][6][8]

Appearance
White to pale pink/light orange

powder/crystal
[2][5][8]

Purity ≥ 96.0% (Assay/GC) [6][8]

Solubility
Water: 1.5 g/L (20 °C);

Methanol: Soluble 5%
[5][6]

pKa 2.99 (at 25 °C) [5]

Table 2: Spectroscopic Data for 3-Methylsalicylic Acid
Spectrum Type Key Shifts / Peaks References

¹H NMR (400 MHz, DMSO-d₆)
δ (ppm): 15.81, 7.595, 7.064,

6.546, 2.112
[9]

¹³C NMR Spectral data available [10]

IR (nujol mull) Spectral data available [9]

Mass Spectrometry (MS)
340 spectra available in

mzCloud database
[11]

InChI Key
WHSXTWFYRGOBGO-

UHFFFAOYSA-N
[1][6][10]
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The primary industrial synthesis of 3-Methylsalicylic acid is achieved via the Kolbe-Schmitt

reaction.[1][3] This method involves the carboxylation of o-cresol. Other synthesis strategies,

such as directed ortho-lithiation and halogen-metal exchange, have also been explored for

producing substituted salicylic acids.[12]

Kolbe-Schmitt Synthesis (Gas-Solid Phase Method)
This is the most traditional and widely used method for producing 3-Methylsalicylic acid.[3]

The process involves three main steps: the formation of sodium o-cresolate, the carboxylation

of this salt, and finally, acidification to yield the final product.

Experimental Protocol:

Formation of Sodium o-Cresolate:

React solid o-cresol with a stoichiometric amount of sodium hydroxide in a suitable

reactor.

The reaction is typically carried out in the absence of a solvent. The removal of water is

critical, as its presence can negatively impact the yield of the subsequent carboxylation

step.[3]

Carboxylation:

The dried sodium o-cresolate powder is transferred to a high-pressure reactor (autoclave).

The reactor is heated to a temperature of 398–448 K (125–175 °C).[3]

Pressurize the reactor with carbon dioxide (CO₂) to 0.5–1.5 MPa.[3]

Maintain these conditions with constant agitation for 5–7 hours to allow the carboxylation

reaction to proceed, forming sodium 3-methylsalicylate.[3]

Acidification and Isolation:

After the reaction is complete, cool the reactor and release the pressure.

Dissolve the resulting sodium 3-methylsalicylate salt in water.
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Acidify the aqueous solution with a strong mineral acid, such as sulfuric acid or

hydrochloric acid, until the pH is acidic, leading to the precipitation of 3-Methylsalicylic
acid.

Collect the precipitate by filtration.

Wash the collected solid with cold water to remove any remaining salts and impurities.

Dry the purified product. Recrystallization from a suitable solvent like dichloroethane can

be performed for higher purity.[13]

Below is a diagram illustrating the workflow for the Kolbe-Schmitt synthesis of 3-
Methylsalicylic acid.
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Figure 1: Workflow for the Kolbe-Schmitt Synthesis.
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Biological Activity and Applications
3-Methylsalicylic acid is not only a crucial chemical intermediate but also exhibits notable

biological activities. It is recognized for its fibrinolytic activity in human plasma, where it

functions by activating the body's fibrinolytic system.[5][14] Additionally, it has been described

as a long-acting salicylate derivative with antilipidemic properties, capable of lowering plasma

free fatty acids and cholesterol.[5][15]

Its primary applications stem from its role as a versatile precursor in organic synthesis.[4]

Dye Industry: It is a key intermediate in the manufacturing of various dyes, including azo and

triphenylmethane dyes.[3][4]

Pharmaceuticals: The compound serves as a building block for more complex

pharmaceutical agents.[2] For instance, it has been used in the synthesis of

hydroxymethylmexiletine, a major metabolite of the antiarrhythmic drug mexiletine.[16]

Agrochemicals: It is utilized in the production of various agrochemicals.[2]

Research: In plant biology, derivatives of salicylic acid are studied for their role in inducing

systemic acquired resistance (SAR), a plant's defense mechanism against pathogens.[13]

The diagram below illustrates the relationships between 3-Methylsalicylic acid and its primary

application areas.

3-Methylsalicylic Acid

Dye Synthesis
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Intermediate in
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Figure 2: Key Application Areas of 3-Methylsalicylic Acid.
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Conclusion
3-Methylsalicylic acid is a compound of significant industrial and research interest. Its history

is rooted in the foundational developments of organic synthesis, with the Kolbe-Schmitt

reaction remaining a robust and relevant method for its production. The quantitative data

presented provides a clear summary of its key characteristics for laboratory and industrial use.

With applications spanning from the creation of vibrant dyes to its role as a precursor for life-

saving pharmaceuticals, and its inherent biological activities, 3-Methylsalicylic acid will

continue to be a focal point for professionals in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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